Cas no 932360-54-8 (N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)
N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
- N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
-
- Inchi: 1S/C23H21ClN4O4/c1-14-4-6-16(24)11-17(14)25-22(29)13-27-8-9-28-19(23(27)30)12-18(26-28)15-5-7-20(31-2)21(10-15)32-3/h4-12H,13H2,1-3H3,(H,25,29)
- InChI Key: LWMIJZWKJCHLMK-UHFFFAOYSA-N
- SMILES: C(NC1=CC(Cl)=CC=C1C)(=O)CN1C=CN2N=C(C3=CC=C(OC)C(OC)=C3)C=C2C1=O
N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1003-2μmol |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-5μmol |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-10μmol |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-1mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-2mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-3mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-4mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-5mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-10mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-1003-15mg |
N-(5-chloro-2-methylphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
932360-54-8 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
Professional Introduction to N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 932360-54-8)
N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 932360-54-8, represents a complex molecular structure that combines elements of pyrazole and pyrazine rings, making it a candidate for various biological and chemical applications.
The molecular architecture of this compound is characterized by its intricate arrangement of functional groups, including chloro and methyl substituents on the phenyl ring, as well as dimethoxy groups on another phenyl ring. These specific substitutions contribute to the unique electronic and steric properties of the molecule, which are critical in determining its interactions with biological targets. The presence of an acetamide group at one end of the molecule further enhances its potential as a pharmacophore in drug design.
In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Pyrazole and pyrazine derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts. The compound N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide is no exception and has been explored for its potential in several areas of medical research.
One of the most promising applications of this compound is in the development of novel therapeutic agents. Its unique structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have indicated that similar pyrazole derivatives can interact with targets such as kinases and transcription factors, which are often implicated in cancer and inflammatory diseases. The chloro and dimethoxy substituents on the phenyl rings are particularly noteworthy, as they can modulate the binding affinity and selectivity of the compound towards specific biological targets.
The synthesis of N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the chloro and methyl groups onto the phenyl ring typically involves halogenation and alkylation reactions, respectively. Subsequent functionalization with the pyrazole and pyrazine moieties requires careful selection of reagents and catalysts to ensure high yield and purity. The final step involves the incorporation of the acetamide group, which often necessitates protective group strategies to prevent unwanted side reactions.
The pharmacological evaluation of this compound has been a focus of several research groups. In vitro studies have demonstrated that it can exhibit significant activity against certain cancer cell lines by inhibiting key signaling pathways. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating the activity of nuclear factor kappa B (NFκB), a critical transcription factor involved in inflammation. These findings have prompted further investigation into its potential as a lead compound for drug development.
The use of computational methods has also played a crucial role in understanding the behavior of N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide. Molecular docking simulations have been employed to predict its binding mode to various biological targets, providing insights into how it interacts at the molecular level. These simulations have helped researchers optimize its structure for improved potency and selectivity. Furthermore, quantum mechanical calculations have been used to analyze its electronic properties and reactivity.
The environmental impact of this compound is another important consideration in its development. Efforts have been made to ensure that its synthesis is environmentally sustainable by minimizing waste generation and using green chemistry principles. For example, catalytic methods have been explored to replace traditional stoichiometric approaches, reducing the consumption of hazardous reagents. Additionally, solvent recovery systems have been implemented to decrease solvent waste.
In conclusion, N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-y acetamide is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it a valuable candidate for further exploration in drug development. Ongoing studies aim to elucidate its mechanism of action and optimize its properties for therapeutic applications. As research continues to advance,this compound is likely to play an important role in addressing various medical challenges.
932360-54-8 (N-(5-chloro-2-methylphenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)